Cas no 896824-52-5 (3-(2-methoxyethyl)-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-methoxyethyl)-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896824-52-5
• MF: C₂₀H₂₃N₅O₄
• MW: 397.427724123001
• CID: 6577926
• Update Time: 2025-07-01

3-(2-methoxyethyl)-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 2-(2-methoxyethyl)-6-(4-methoxyphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3-(2-methoxyethyl)-8-(4-methoxyphenyl)-1,6,7-trimethyl-

• Inchi： 1S/C20H23N5O4/c1-12-13(2)25-16-17(22(3)20(27)23(18(16)26)10-11-28-4)21-19(25)24(12)14-6-8-15(29-5)9-7-14/h6-9H,10-11H2,1-5H3
• InChI Key： PODNXYUPQNIQPO-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3=CC=C(OC)C=C3)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 518.4±60.0 °C(Predicted)
• pka: 7.99±0.20(Predicted)

Additional information on 3-(2-methoxyethyl)-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

3-(2-Methoxyethyl)-8-(4-Methoxyphenyl)-1,6,7-Trimethyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 896824-52-5, known as 3-(2-methoxyethyl)-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazo purine derivatives, which have garnered considerable attention due to their unique structural features and bioactive properties. The imidazo[1,2-g]purine core of this molecule is a fused bicyclic system that combines the structural elements of imidazole and purine rings. This combination not only imparts stability to the molecule but also enhances its ability to interact with biological targets.

The substituents on the imidazo purine core play a pivotal role in determining the compound's properties. The methoxyphenyl group attached at position 8 introduces electron-donating effects through the methoxy substituent. This substitution pattern is known to increase lipophilicity and improve the molecule's ability to cross cellular membranes. Additionally, the methoxyethyl group at position 3 contributes to the molecule's solubility and bioavailability. The presence of multiple methyl groups at positions 1 and 6 further stabilizes the structure and enhances its pharmacokinetic profile.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. Researchers have explored its ability to modulate key biological pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, in vitro assays have demonstrated that this compound exhibits selective inhibition against certain kinases involved in cell proliferation and survival signaling. Furthermore, preliminary animal studies suggest that it may possess anti-inflammatory properties due to its ability to suppress pro-inflammatory cytokines.

The synthesis of 3-(2-methoxyethyl)-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,… involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazo purine core through cyclization reactions followed by selective substitution at specific positions. The use of microwave-assisted synthesis has been reported to significantly enhance reaction efficiency and yield high-purity products.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm the molecular structure and purity of the compound. Additionally, computational studies using molecular docking have provided insights into its binding affinity towards various biological targets.

In terms of applications beyond drug discovery research activities are ongoing to explore its potential as a lead compound for developing novel therapeutics. Its structural versatility makes it an ideal candidate for further modification through medicinal chemistry approaches such as site-specific substitution or bioisosteric replacements.

In conclusion,3-(2-methoxyethyl)-8-(4-methoxyphenyl)-1,… represents a promising addition to the arsenal of bioactive compounds available for therapeutic development. With its unique chemical structure and emerging biological activities it holds great potential for advancing research in oncology neurology and inflammation management.